![molecular formula C17H13F3N4O2 B278825 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide](/img/structure/B278825.png)
5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide, also known as TFP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. TFP belongs to the class of triazole-based compounds and has been synthesized using different methods.
Mechanism of Action
The mechanism of action of 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide is not fully understood. However, studies have suggested that this compound exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. This compound has also been shown to inhibit the activity of various enzymes, including COX-2 and MMP-9.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. This compound has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. This compound has also been shown to reduce inflammation and pain in animal models. Additionally, this compound has been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide is its potential use in the development of new drugs and therapies. This compound has been shown to exhibit various therapeutic effects, making it a promising candidate for drug development. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for the study of 5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide. One area of future research is the development of new drugs and therapies based on this compound. Another area of future research is the study of the mechanism of action of this compound. Further studies are needed to fully understand how this compound exerts its therapeutic effects. Additionally, future studies should focus on improving the solubility of this compound in water, which can make it easier to work with in lab experiments.
Synthesis Methods
5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide can be synthesized using different methods, including the one-pot synthesis method, microwave-assisted synthesis method, and the classical synthetic method. The classical synthetic method involves the reaction of 2-(trifluoromethoxy)aniline with 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction mixture is then stirred at room temperature, and this compound is obtained after purification.
Scientific Research Applications
5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential applications in various areas of scientific research. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, this compound has been shown to have potential applications in the development of new drugs and therapies.
Properties
Molecular Formula |
C17H13F3N4O2 |
---|---|
Molecular Weight |
362.31 g/mol |
IUPAC Name |
5-methyl-1-phenyl-N-[2-(trifluoromethoxy)phenyl]triazole-4-carboxamide |
InChI |
InChI=1S/C17H13F3N4O2/c1-11-15(22-23-24(11)12-7-3-2-4-8-12)16(25)21-13-9-5-6-10-14(13)26-17(18,19)20/h2-10H,1H3,(H,21,25) |
InChI Key |
IGNORXAEJBSTCC-UHFFFAOYSA-N |
SMILES |
CC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CC=CC=C3OC(F)(F)F |
Canonical SMILES |
CC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CC=CC=C3OC(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.